Cas no 1020970-08-4 (N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide)

• Product name: N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide
• CAS No: 1020970-08-4
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 5445807

N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methoxyphenyl)methyl]-2-thiophen-2-ylsulfonylacetamide
• N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide

• Inchi： 1S/C14H15NO4S2/c1-19-12-5-2-4-11(8-12)9-15-13(16)10-21(17,18)14-6-3-7-20-14/h2-8H,9-10H2,1H3,(H,15,16)
• InChI Key： LFWORGYGYYYICR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(OC)=C1)(=O)CS(C1SC=CC=1)(=O)=O

Additional information on N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide

Introduction to N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1020970-08-4)

N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide, a compound with the chemical identifier CAS No. 1020970-08-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural composition of this molecule, featuring a 3-methoxyphenyl moiety and a thiophene-2-sulfonyl group, contributes to its unique chemical properties and biological activities.

The N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide molecule exhibits a complex interplay of electronic and steric effects that make it a promising candidate for further investigation. The presence of the methoxy group on the phenyl ring introduces a polar character, enhancing solubility and interaction with biological targets. Meanwhile, the thiophene-2-sulfonyl group contributes to the molecule's rigidity and stability, which are crucial for maintaining efficacy in biological systems.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are known for their ability to modulate various biological pathways, making them valuable scaffolds in medicinal chemistry. The incorporation of a sulfonyl group into the thiophene ring further enhances its bioactivity, as demonstrated by numerous studies on related compounds. These studies have shown that such modifications can lead to improved binding affinity and selectivity towards target enzymes and receptors.

The 3-methoxyphenyl moiety in N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide also plays a critical role in determining its pharmacological profile. The methoxy group is known to influence both the electronic distribution and metabolic stability of molecules. In drug design, the strategic placement of methoxy groups can enhance binding interactions while minimizing off-target effects. This balance is essential for developing drugs that are both effective and safe.

Recent research has highlighted the potential of N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide as an intermediate in the synthesis of novel therapeutic agents. Studies have shown that this compound can be further modified to produce derivatives with enhanced pharmacological properties. For instance, modifications at the thiophene ring or the acetamide moiety can lead to compounds with improved bioavailability and reduced toxicity. These findings underscore the importance of this compound as a building block in drug discovery.

The synthesis of N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene-2-sulfonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation.

In conclusion, N-[(3-methoxyphenyl)methyl]-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1020970-08-4) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation as a lead compound or intermediate in drug development. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry will be essential in unlocking its full potential.